Cas no 1806608-18-3 (Methyl 4-(2-cyanoethyl)-2-(difluoromethoxy)benzoate)

• Product Name: Methyl 4-(2-cyanoethyl)-2-(difluoromethoxy)benzoate
• CAS No: 1806608-18-3
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4949991
• Update Time: 2025-05-21

Methyl 4-(2-cyanoethyl)-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-cyanoethyl)-2-(difluoromethoxy)benzoate

• Inchi： 1S/C12H11F2NO3/c1-17-11(16)9-5-4-8(3-2-6-15)7-10(9)18-12(13)14/h4-5,7,12H,2-3H2,1H3
• InChI Key： BYJULILVSWPARR-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)OC)C=CC(=C1)CCC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 2.6
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-(2-cyanoethyl)-2-(difluoromethoxy)benzoate

Comprehensive Overview of Methyl 4-(2-cyanoethyl)-2-(difluoromethoxy)benzoate (CAS No. 1806608-18-3)

Methyl 4-(2-cyanoethyl)-2-(difluoromethoxy)benzoate (CAS No. 1806608-18-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This ester derivative, characterized by its difluoromethoxy and cyanoethyl functional groups, exhibits unique physicochemical properties that make it valuable for research and industrial applications. Its molecular structure combines a benzoate core with strategically placed substituents, enhancing its reactivity and potential utility in drug discovery.

In recent years, the demand for fluorinated compounds like Methyl 4-(2-cyanoethyl)-2-(difluoromethoxy)benzoate has surged due to their role in improving the metabolic stability and bioavailability of active pharmaceutical ingredients (APIs). Researchers frequently search for "fluorinated benzoate derivatives" or "cyanoethyl group applications in synthesis," reflecting the growing interest in this compound's versatility. Its CAS No. 1806608-18-3 is often used as a key identifier in patent literature and chemical databases, underscoring its relevance in intellectual property and R&D.

The synthesis of Methyl 4-(2-cyanoethyl)-2-(difluoromethoxy)benzoate typically involves multi-step reactions, including esterification and nucleophilic substitution. The difluoromethoxy moiety, in particular, is prized for its ability to modulate electronic effects in molecular systems, a feature highly sought after in agrochemical and medicinal chemistry. Users often inquire about "synthetic routes for difluoromethoxy-containing compounds" or "benzoate ester stability under acidic conditions," highlighting the compound's technical appeal.

From an industrial perspective, Methyl 4-(2-cyanoethyl)-2-(difluoromethoxy)benzoate is categorized as a high-value intermediate. Its applications span from liquid crystal materials to advanced polymer modifiers, aligning with trends in "green chemistry" and "sustainable synthesis." The compound's cyanoethyl group also contributes to its utility in click chemistry and bioconjugation, addressing common search queries like "click-compatible building blocks."

Quality control and analytical characterization of CAS No. 1806608-18-3 are critical, with techniques such as HPLC, NMR, and mass spectrometry being routinely employed. Researchers frequently explore "analytical methods for fluorinated esters" or "purity standards for pharmaceutical intermediates," emphasizing the need for rigorous testing protocols. The compound's stability under various storage conditions is another area of interest, particularly for logistics and supply chain optimization.

In summary, Methyl 4-(2-cyanoethyl)-2-(difluoromethoxy)benzoate (CAS No. 1806608-18-3) represents a convergence of innovation and practicality in modern chemistry. Its structural features and functional groups cater to diverse scientific inquiries, from "fluorine in drug design" to "ester-based synthetic methodologies." As the chemical industry evolves, this compound is poised to remain a focal point for both academic and industrial research.